N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C12H10F3N3O2/c1-7-17-10(20-18-7)6-16-11(19)8-3-2-4-9(5-8)12(13,14)15/h2-5H,6H2,1H3,(H,16,19)
• InChI Key: RJDNADXXDAGESR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C12H10F3N3O2
• Molecular Weight: 285.22 g/mol
• CAS No.: 1235332-94-1

Description

N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C12H10F3N3O2 and its molecular weight is 285.226. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds containing the 1,3,4-oxadiazol moiety have been designed and synthesized for anticancer evaluation. A study reported the synthesis of derivatives starting from basic acetic acids and benzoyl chlorides, showing moderate to excellent anticancer activity against various cancer cell lines. These compounds demonstrated higher activities compared to etoposide, a reference drug, indicating their potential as anticancer agents (Ravinaik et al., 2021).

Material Science Applications

Aromatic polyamides incorporating 1,3,4-oxadiazole or benzonitrile units have been synthesized, displaying good thermal stability and solubility in specific solvents. These materials can be cast into thin flexible films, showing significant mechanical strength and blue fluorescence, indicating their use in flexible electronic devices and fluorescent materials (Sava et al., 2003).

Supramolecular Gelators

N-(thiazol-2-yl) benzamide derivatives, which relate structurally to the compound , have been investigated for their gelation properties. The methyl functionality and S⋯O interaction significantly influence their ability to form stable gels, offering insights into designing new supramolecular gelators (Yadav & Ballabh, 2020).

Antiplasmodial Activities

In the field of medicinal chemistry, N-acylated furazan-3-amine derivatives have been explored for their activities against Plasmodium falciparum, showing promising activity and revealing structure-activity relationships that could guide the development of new antimalarial agents. Benzamides, in particular, showed high antiplasmodial activity, demonstrating the potential of such compounds in treating malaria (Hermann et al., 2021).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as 1,2,4-oxadiazole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds, such as 1,2,4-oxadiazole derivatives, have been shown to interact with their targets, leading to various biological activities .

Biochemical Pathways

Similar compounds, such as 1,2,4-oxadiazole derivatives, have been shown to affect a broad spectrum of biological activities .

Result of Action

Similar compounds, such as 1,2,4-oxadiazole derivatives, have been shown to exhibit various biological activities, including antibacterial effects .